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For researchers in cellular biology, oncology, and neurodegenerative disease, the accurate

detection of specific protein isoforms is paramount. This guide provides a detailed comparison

of commercially available antibodies for the study of Tid1, a crucial mitochondrial co-chaperone

with two main splice variants, Tid1-long (Tid1-L) and Tid1-short (Tid1-S), which can have

opposing effects on apoptosis.[1][2][3] This resource offers a side-by-side look at antibody

specificity, supported by available experimental data, to aid in the selection of the most

appropriate reagents for your research needs.

Human Tid1, an orthologue of the Drosophila tumor suppressor l(2)tid, is a member of the DnaJ

family of heat shock proteins.[1] The two splice variants, Tid1-L and Tid1-S, both reside in the

mitochondrial matrix and interact with Hsp70.[1][4] Notably, Tid1-L has been shown to enhance

apoptosis induced by certain stimuli, while Tid1-S can have an anti-apoptotic effect.[1][2][3]

Given these functional differences, distinguishing between the two isoforms is critical for

accurate experimental interpretation.

Antibody Comparison: Performance and Specificity
The following table summarizes the key characteristics and reported reactivity of several

commercially available antibodies against Tid1. This data has been compiled from
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manufacturer datasheets and available publications.
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Tid-1 (RS13)
Mouse

Monoclonal

Recombinant

human Tid-1

protein

Detects

endogenous

levels of both

short and

long variants.

[1]

WB, IP, IF
Cell Signaling

Technology

TID-1L/S

(RS-13)

Mouse

Monoclonal

Recombinant

human TID-1

Recommend

ed for

detection of

TID-1L and

TID-1S.[3][5]

WB, IP, IF

Santa Cruz

Biotechnolog

y
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Rabbit

Polyclonal

Recombinant

fusion protein
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52 kDa in
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lines. Specific
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detection not
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Western blot
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molecular
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Novus
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Rabbit
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samples.
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Isoform

specificity not

explicitly

stated.

Experimental Data on Isoform Detection
The RS-13 monoclonal antibody, available from both Cell Signaling Technology and Santa Cruz

Biotechnology, is frequently cited for its ability to detect both Tid1-L and Tid1-S isoforms.

Western blot data from various cell lines often shows two distinct bands corresponding to the

expected molecular weights of the long (approx. 43 kDa) and short isoforms.

A study analyzing Tid isoform expression during osteoblast differentiation utilized Western

blotting to detect specific variants, demonstrating the feasibility of distinguishing the isoforms by

this method.[7] While the specific antibody used in this study's figure is not named in the

provided abstract, it highlights the utility of Western blotting for this purpose.

Experimental Workflow for Assessing Antibody
Cross-Reactivity
To validate the specificity of an antibody for Tid1 isoforms in your own laboratory setting, a

standard Western blot protocol can be employed. The following diagram outlines a typical

workflow.

Sample Preparation Electrophoresis & Transfer Immunodetection

Cell Lysates (e.g., HeLa, Jurkat) Protein Quantification (e.g., BCA Assay) SDS-PAGE Transfer to PVDF Membrane Blocking (e.g., 5% non-fat milk) Primary Antibody Incubation (anti-Tid1) Secondary Antibody Incubation (HRP-conjugated) Chemiluminescent Detection AnalysisImage Analysis & Interpretation
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Figure 1. Western blot workflow for Tid1 isoform detection.
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1. Cell Lysis and Protein Extraction:

Harvest cells and wash with ice-cold PBS.

Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Centrifuge the lysate to pellet cell debris and collect the supernatant.

Determine protein concentration using a BCA or Bradford assay.

2. SDS-PAGE and Western Blotting:

Denature 20-30 µg of protein per lane by boiling in Laemmli sample buffer.

Separate proteins on a 10-12% SDS-polyacrylamide gel.

Transfer proteins to a PVDF membrane.

Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in TBST

(Tris-buffered saline with 0.1% Tween-20).

Incubate the membrane with the primary anti-Tid1 antibody overnight at 4°C, using the

manufacturer's recommended dilution.

Wash the membrane three times with TBST.

Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane again three times with TBST.

Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an

imaging system.

Logical Relationship of Antibody Binding
The ideal antibody for studying Tid1 isoforms would be one that can differentiate between the

long and short forms, or one that reliably detects both. The following diagram illustrates the
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binding scenarios.
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Figure 2. Antibody binding to Tid1 isoforms.

Conclusion:

The selection of an appropriate antibody is a critical step in the investigation of Tid1 isoform

function. While several manufacturers offer antibodies that recognize Tid1, the RS-13 clone

appears to be the most consistently reported to detect both the long and short isoforms.

However, it is always recommended that researchers validate antibody performance in their

specific experimental context. The protocols and comparative data presented in this guide are

intended to facilitate this process and contribute to more robust and reproducible findings in the

study of this important mitochondrial protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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